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Compound of Interest

Compound Name: Z-Ser-OMe

Cat. No.: B554345 Get Quote

An In-Depth Technical Guide to the Physical Properties of Z-Ser-OMe

This technical guide provides a comprehensive overview of the key physical properties of N-α-

Cbz-L-serine methyl ester (Z-Ser-OMe), a crucial intermediate in peptide synthesis and drug

development. This document is intended for researchers, scientists, and professionals in the

field of drug development, offering detailed data, experimental protocols, and a workflow for

property determination.

Core Physical Properties of Z-Ser-OMe
Z-Ser-OMe is a derivative of the amino acid L-serine, where the amino group is protected by a

benzyloxycarbonyl (Z) group and the carboxyl group is esterified to a methyl ester.[1] At room

temperature, it typically presents as a solid.[1][2]

Data Presentation
The quantitative physical properties of Z-Ser-OMe, as reported in the literature, are

summarized in the table below. These values are essential for handling, storage, and

application of the compound in a laboratory setting.
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Physical Property Value/Description

Appearance
White to off-white or pale yellow crystalline solid,

powder, or clear waxy/low-melting solid.[1][3][4]

Melting Point 41-43 °C[1][5][6]

35.0-40.0 °C[7]

Below 41°C it is a solid, above 43°C it becomes

a liquid.[8]

Odor
No distinct odor or a faint characteristic odor.[1]

[2]

Experimental Protocols
Detailed and standardized methodologies are critical for the accurate and reproducible

determination of physical properties. As specific experimental write-ups for Z-Ser-OMe are not

commonly published, the following sections describe standard laboratory protocols applicable

to this compound.

Determination of Melting Point
The melting point of a crystalline solid is a key indicator of its purity. The following protocol

describes the capillary method using a standard melting point apparatus.

Objective: To determine the melting point range of a solid sample of Z-Ser-OMe.

Materials:

Z-Ser-OMe sample

Melting point apparatus (e.g., Mel-Temp or similar digital device)

Capillary tubes (sealed at one end)

Mortar and pestle (if sample consists of large crystals)

Spatula
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Procedure:

Sample Preparation: If the Z-Ser-OMe sample is not already a fine powder, gently grind a

small amount using a clean, dry mortar and pestle.[7]

Loading the Capillary Tube: Press the open end of a capillary tube into the powdered

sample. A small amount of the solid will enter the tube. Invert the tube and tap the sealed

end gently on a hard surface to pack the solid down.[5] Repeat until the sample column is

approximately 3-4 mm high.[3]

Apparatus Setup: Place the loaded capillary tube into the sample holder of the melting point

apparatus.[5]

Rapid Determination (Optional): If the approximate melting point is unknown, perform a rapid

heating run (e.g., 10-20 °C per minute) to get a rough estimate.[5]

Accurate Determination: Set the starting temperature of the apparatus to at least 10-15 °C

below the expected melting point.[5]

Heating Rate: Adjust the heating rate to a slow and steady 1-2 °C per minute as the

temperature approaches the expected melting point. A slow heating rate is crucial for an

accurate measurement.[2]

Observation and Recording: Observe the sample through the magnifying lens.

Record the temperature (T1) at which the first drop of liquid appears.

Record the temperature (T2) at which the entire sample has completely melted into a clear

liquid.[7]

Reporting: The melting point is reported as the range from T1 to T2. For a pure compound,

this range is typically narrow (0.5-1.0 °C).[2] A wider range may indicate the presence of

impurities.[2]

Characterization of Physical Appearance
Visual inspection is the primary method for determining the physical appearance of a chemical

compound.
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Objective: To observe and record the physical appearance of a Z-Ser-OMe sample at ambient

temperature.

Materials:

Z-Ser-OMe sample

Clean, dry watch glass or weighing boat

Spatula

White background (e.g., a sheet of paper) for color determination

Adequate lighting

Procedure:

Sample Placement: Using a clean spatula, place a small amount of the Z-Ser-OMe sample

onto a watch glass.

Color Observation: Place the watch glass on a white background. Observe the sample under

good lighting and record its color (e.g., white, off-white, pale yellow).

Form/Texture Observation: Examine the physical form of the sample. Record whether it is a

crystalline solid, a fine powder, or a waxy solid. Note any other textural characteristics.

Odor Assessment: Carefully waft the vapors from the sample towards your nose. Do not

directly inhale from the container. Record any detectable odor.

Documentation: Document all observations systematically. For example: "The sample is an

off-white, crystalline powder with no discernible odor at room temperature."

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the physical characterization of a

chemical compound such as Z-Ser-OMe.
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Caption: Workflow for determining the physical properties of Z-Ser-OMe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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